Cas no 942006-77-1 (8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 942006-77-1
• MF: C₁₆H₂₁N₃O₅S
• MW: 367.42004275322
• CID: 6320312
• PubChem ID: 16826036
• Update Time: 2025-07-09

8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione
• F2241-0222
• 8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-((2-methoxy-5-methylphenyl)sulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(2-methoxy-5-methylphenyl)sulfonyl-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 942006-77-1
• AKOS024630701

• Inchi： 1S/C16H21N3O5S/c1-11-4-5-12(24-3)13(10-11)25(22,23)19-8-6-16(7-9-19)14(20)18(2)15(21)17-16/h4-5,10H,6-9H2,1-3H3,(H,17,21)
• InChI Key： LRQHEGXLGDTCPM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OC)(N1CCC2(C(N(C)C(N2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 367.12019195g/mol
• Monoisotopic Mass: 367.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 104Ų

Additional information on 8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione

8-(2-Methoxy-5-Methylbenzenesulfonyl)-3-Methyl-1,3,8-Triazaspiro[4.5]Decane-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 942006-77-1, known as 8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure and the presence of a benzenesulfonyl group, which contributes to its intriguing chemical properties and potential applications in drug development.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit diverse bioactivities. The triazaspiro[4.5]decane core of this compound is particularly notable for its rigid structure and potential to serve as a platform for constructing bioactive molecules. The substitution pattern on the benzenesulfonyl group further enhances its functional diversity, making it a promising candidate for exploring novel therapeutic agents.

One of the key aspects of this compound is its synthetic accessibility. Researchers have developed efficient methods to construct the triazaspiro[4.5]decane framework using multi-component reactions and modular assembly strategies. These advancements have not only simplified the synthesis of this compound but also enabled the exploration of its structural analogs for diverse applications. For instance, variations in the substituents on the benzenesulfonyl group have been shown to significantly influence the compound's solubility, stability, and biological activity.

From a biological standpoint, 8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has demonstrated potential as a modulator of various cellular pathways. Preclinical studies suggest that it may act as an inhibitor of key enzymes involved in inflammatory processes and oxidative stress. These findings underscore its potential as a lead compound for developing anti-inflammatory and neuroprotective agents.

In addition to its pharmacological applications, this compound has also been studied for its material science properties. The spirocyclic structure imparts mechanical strength and thermal stability to polymer matrices when incorporated as a building block. This dual functionality makes it a versatile molecule with applications spanning from drug discovery to advanced materials development.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound while exploring its bioavailability and efficacy in animal models. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic potential and pave the way for clinical trials.

In conclusion, 8-(2-methoxy-5-methylbenzenesulfonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a compelling example of how structural complexity can be harnessed to design innovative chemical entities with multifaceted applications. As research progresses, this compound is poised to make significant contributions to both academic and industrial sectors.